2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide

• Molecular Formula: C20H20Cl2N4OS
• Molecular Weight: 435.4 g/mol
• IUPAC Name: 2-[[5-(3,4-dichlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H20Cl2N4OS/c1-4-26-19(14-8-9-15(21)16(22)10-14)24-25-20(26)28-11-17(27)23-18-12(2)6-5-7-13(18)3/h5-10H,4,11H2,1-3H3,(H,23,27)
• InChI Key: KDFXPHNHJSJQFR-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=CC=C2C)C)C3=CC(=C(C=C3)Cl)Cl

Description

2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide is a compound that belongs to the class of triazole-based compounds. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide is not fully understood. However, it has been reported to act by inhibiting the activity of certain enzymes, which are involved in various physiological processes. For instance, it has been reported to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance and fluid secretion. It has also been reported to inhibit the activity of acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects:
2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide has been reported to exhibit various biochemical and physiological effects. For instance, it has been reported to exhibit antimicrobial activity against various bacterial and fungal strains. Moreover, it has also been reported to exhibit antitumor activity against various cancer cell lines. Furthermore, it has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide is its potential as a lead compound for the development of new drugs. Its diverse pharmacological activities and mechanism of action make it a promising candidate for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide. One of the future directions could be the development of new derivatives of this compound with improved pharmacological properties. Moreover, the potential of this compound as an inhibitor of various enzymes could be further explored to develop new drugs for the treatment of enzyme-related disorders. Furthermore, the in vivo efficacy and toxicity of this compound could be studied in animal models to evaluate its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide involves a multi-step process that includes the reaction of 3,4-dichlorophenyl hydrazine with ethyl acetoacetate, followed by the reaction of the resulting product with thiosemicarbazide. The final product is obtained by reacting the intermediate with 2,6-dimethylphenyl isocyanate in the presence of a base. The synthesis method of this compound has been reported in various research articles and is considered to be reliable.

Scientific Research Applications

2-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit various pharmacological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory activities. Moreover, it has also been studied for its potential as an inhibitor of various enzymes, including carbonic anhydrase and acetylcholinesterase.